2-[Cyclopropyl-(1-methyl-piperidin-3-yl)-amino]-ethanol

• IUPAC Name: 2-[cyclopropyl-(1-methylpiperidin-3-yl)amino]ethanol
• InChI: InChI=1S/C11H22N2O/c1-12-6-2-3-11(9-12)13(7-8-14)10-4-5-10/h10-11,14H,2-9H2,1H3
• InChI Key: WPJZGKOVTOFFEM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)N(CCO)C2CC2
• Molecular Formula: C11H22N2O
• Molecular Weight: 198.31 g/mol

Description

2-[Cyclopropyl-(1-methyl-piperidin-3-yl)-amino]-ethanol is a tertiary amine-containing ethanol derivative characterized by a cyclopropyl group and a 1-methylpiperidin-3-yl substituent. The compound’s structure combines a rigid cyclopropane ring with a piperidine moiety, which is substituted at the 3-position with a methyl group.

The compound’s stereochemistry is a key feature: and highlight stereoisomers such as (R)- and (S)-configured analogs, which may exhibit divergent pharmacological profiles. For example, 2-[Cyclopropyl-((R)-1-methyl-piperidin-3-yl)-amino]-ethanol (Ref: 10-F082547) and its (S)-counterpart (CAS: 1354017-73-4) are both listed as discontinued products, indicating historical interest in their synthesis and evaluation .

Biological Activity

2-[Cyclopropyl-(1-methyl-piperidin-3-yl)-amino]-ethanol is a compound of significant interest in pharmacological research due to its unique structural features and potential biological activities. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound has the molecular formula $C_{11}H_{22}N_{2}O$ and features a cyclopropyl group, a piperidine ring, and an ethanol moiety. Its unique structure contributes to its interaction with various biological targets, potentially influencing neurotransmitter systems and other physiological pathways.

Property	Value
Molecular Formula	$C_{11}H_{22}N_{2}O$
Molecular Weight	198.31 g/mol
Boiling Point	~302.2 °C
Density	~0.947 g/cm³

The biological activity of 2-[Cyclopropyl-(1-methyl-piperidin-3-yl)-amino]-ethanol is primarily attributed to its ability to interact with specific receptors and enzymes in the body. The cyclopropyl group enhances conformational rigidity, which may improve binding affinity to target proteins. This compound is hypothesized to modulate neurotransmitter systems, particularly those involved in mood regulation and cognitive functions.

Potential Targets:

• Neurotransmitter Receptors : Interaction with serotonin and dopamine receptors may influence mood and behavior.
• Enzymatic Pathways : Possible inhibition or modulation of enzymes related to metabolic processes.

Biological Activity

Research indicates that 2-[Cyclopropyl-(1-methyl-piperidin-3-yl)-amino]-ethanol exhibits a range of biological activities:

• Antimicrobial Activity : Preliminary studies suggest potential antibacterial properties against Gram-positive and Gram-negative bacteria.
• Anticancer Potential : Similar compounds have shown cytotoxic effects in various cancer cell lines, indicating a need for further exploration into this compound's anticancer properties.

Case Studies

Pharmacological Applications

Given its potential biological activities, 2-[Cyclopropyl-(1-methyl-piperidin-3-yl)-amino]-ethanol could have applications in several therapeutic areas:

• Psychiatric Disorders : Due to its interaction with neurotransmitter systems, it may serve as a candidate for treating mood disorders.
• Infectious Diseases : Its antimicrobial properties suggest potential use in developing new antibiotics.
• Cancer Therapy : Further studies could elucidate its role as an anticancer agent.

Comparison with Similar Compounds

Structural Analogs in Piperidine and Pyrrolidine Series

The compound’s closest analogs involve substitutions in the heterocyclic ring, stereochemistry, or side-chain modifications. Key examples include:

Compound Name	Key Structural Differences	CAS/Ref	Status	Source
2-[Cyclopropyl-((R)-1-methyl-piperidin-3-yl)-amino]-ethanol	(R)-stereoisomer at the piperidine 3-position	Ref: 10-F082547	Discontinued
2-[Cyclopropyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol	(S)-stereoisomer at the piperidine 3-position	CAS: 1354017-73-4	Available
2-[Cyclopropyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol	Piperidine 4-position substitution with methylene linker	CAS: 1353976-61-0	Discontinued
(S)-2-(Cyclopropyl(1-methylpyrrolidin-3-yl)amino)ethanol	Replacement of piperidine with pyrrolidine ring	CAS: 1354017-73-4	Available
2-(Cyclopropyl(3-fluorobenzyl)amino)ethanol	Benzyl substituent instead of piperidine	CAS: 1353960-44-7	5 suppliers

Key Observations:

• Stereochemistry : The (R)- and (S)-isomers (e.g., Ref: 10-F082547 vs. CAS: 1354017-73-4) likely differ in receptor binding affinity due to spatial orientation .
• Ring Size : Pyrrolidine analogs (e.g., CAS: 1354017-73-4) reduce ring size from six-membered (piperidine) to five-membered, altering lipophilicity and steric hindrance .

Functional Group Variations

lists compounds like 2-(Cyclopropyl(4-(dimethylamino)cyclohexyl)amino)ethanol (CAS: 1184242-09-8) and 2-(Cyclopropyl(3-nitrobenzyl)amino)ethanol (CAS: 1353960-44-7), which replace the piperidine group with cyclohexyl or aromatic substituents. These modifications:

• Increase Polarity: Nitro or dimethylamino groups enhance solubility but may reduce membrane permeability .
• Alter Pharmacophore Geometry : Cyclohexyl groups introduce chair conformations, affecting target engagement .

Pharmacological Implications

Piperidine and pyrrolidine motifs are common in dopamine receptor ligands or acetylcholinesterase inhibitors, implying possible utility in neurodegenerative disease research .